Cas no 1105189-57-8 (1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 1105189-57-8
• MF: C₁₆H₁₃BrN₂S
• MW: 345.256821393967
• MDL: MFCD11986833
• CID: 4680123
• PubChem ID: 33678976
• Update Time: 2025-05-20

1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-(4-bromophenyl)-1H-imidazole-2-thiol
• 1-benzyl-5-(4-bromophenyl)imidazole-2-thiol
• 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione

• MDL： MFCD11986833
• Inchi： 1S/C16H13BrN2S/c17-14-8-6-13(7-9-14)15-10-18-16(20)19(15)11-12-4-2-1-3-5-12/h1-10H,11H2,(H,18,20)
• InChI Key： QCYJVHNPNNEWBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CNC(N1CC1C=CC=CC=1)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 382
• Topological Polar Surface Area: 47.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione

Comprehensive Overview of 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS No. 1105189-57-8)

1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS No. 1105189-57-8) is a specialized organic compound belonging to the imidazole-thione family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. The presence of a benzyl group and a 4-bromophenyl moiety in its structure makes it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its unique thione functional group, which contributes to its reactivity and potential biological activity.

In the context of current scientific trends, 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione is often explored for its role in drug discovery and medicinal chemistry. The compound's structural features align with the growing demand for heterocyclic compounds in the development of new therapeutics. For instance, its imidazole core is a common motif in many FDA-approved drugs, which has led to increased interest in derivatives like this one. Additionally, the bromophenyl group offers opportunities for further functionalization via cross-coupling reactions, a hot topic in modern synthetic chemistry.

From a material science perspective, 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione has potential applications in the design of organic semiconductors and photovoltaic materials. The compound's conjugated system and electron-rich thione group make it a candidate for studying charge transport properties. This aligns with the global push toward sustainable energy solutions, where organic electronic materials play a critical role. Researchers are also investigating its use in catalysis, particularly in reactions involving sulfur-containing substrates.

The synthesis of 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a key focus area, as efficiency and yield are critical for large-scale applications. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis methods for this compound, such as using microwave-assisted reactions or biocatalysts.

In summary, 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS No. 1105189-57-8) is a compound of significant scientific interest due to its structural versatility and potential applications across multiple disciplines. Its relevance to drug development, material science, and sustainable chemistry ensures that it remains a focal point for ongoing research. As the scientific community continues to explore its properties and applications, this compound is likely to play an increasingly important role in advancing technology and medicine.